Cas no 15874-15-4 (Zinc,bis[O,O-bis(4-methylpentyl) phosphorodithioato-S,S']-, (T-4)- (9CI))

• Product Name: Zinc,bis[O,O-bis(4-methylpentyl) phosphorodithioato-S,S']-, (T-4)- (9CI)
• CAS No: 15874-15-4
• MF: C₂₄H₅₂O₄P₂S₄Zn
• MW: 660.283801078796
• CID: 233653
• PubChem ID: 177704
• Update Time: 2025-04-19

Zinc,bis[O,O-bis(4-methylpentyl) phosphorodithioato-S,S']-, (T-4)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Zinc,bis[O,O-bis(4-methylpentyl) phosphorodithioato-S,S']-, (T-4)- (9CI)
• Zinc bis[O,O-bis(4-methylpentyl) phosphorodithioate]
• SCHEMBL3369903
• Zinc, bis[O,O-bis(4-methylpentyl) phosphorodithioato-S,S']-, (T-4)-
• 15874-15-4
• Zinc, bis(O,O-bis(4-methylpentyl) phosphorodithioato-S,S')-, (T-4)-
• DTXSID40935983
• 1-Pentanol, 4-methyl-, hydrogen phosphorodithioate, zinc salt

• Inchi： 1S/2C12H27O2PS2.Zn/c2*1-11(2)7-5-9-13-15(16,17)14-10-6-8-12(3)4;/h2*11-12H,5-10H2,1-4H3,(H,16,17);/q;;+2/p-2
• InChI Key： XXVNOVWCFHSAAK-UHFFFAOYSA-L
• SMILES： [Zn+2].[S-]P(OCCCC(C)C)(OCCCC(C)C)=S.[S-]P(OCCCC(C)C)(OCCCC(C)C)=S

Computed Properties

• Exact Mass: 658.15186
• Monoisotopic Mass: 658.151511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 20
• Complexity: 204
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 36.92